Cas no 878572-08-8 (Benzenemethanol,5-fluoro-2-methoxy-a-methyl-)
878572-08-8 structure
Product Name:Benzenemethanol,5-fluoro-2-methoxy-a-methyl-
CAS No:878572-08-8
MF:C9H11FO2
MW:170.180846452713
MDL:MFCD08062369
CID:720829
PubChem ID:44891074
Update Time:2025-04-19
Benzenemethanol,5-fluoro-2-methoxy-a-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanol,5-fluoro-2-methoxy-a-methyl-
- 1-(5-Fluoro-2-methoxyphenyl)ethanol
- 1-(5-FLUORO-2-METHOXYPHENYL)ETHAN-1-OL
- MFCD08062369
- SB84256
- 1-(5-fluoro-2-methoxy-phenyl)-ethanol
- 1-(5-Fluoro-2-methoxyphenyl)ethanol,95%
- A862385
- 1-(5-Fluoro-2-methoxyphenyl)ethanol, 95%
- AMY40002
- AKOS005257986
- VLBOHPCLXJIASU-UHFFFAOYSA-N
- 878572-08-8
- SCHEMBL2588953
- DTXSID20661516
- DB-345352
-
- MDL: MFCD08062369
- Inchi: 1S/C9H11FO2/c1-6(11)8-5-7(10)3-4-9(8)12-2/h3-6,11H,1-2H3
- InChI Key: VLBOHPCLXJIASU-UHFFFAOYSA-N
- SMILES: FC1C=CC(=C(C=1)C(C)O)OC
Computed Properties
- Exact Mass: 170.07400
- Monoisotopic Mass: 170.07430775g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 141
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.5
- Topological Polar Surface Area: 29.5Ų
Experimental Properties
- PSA: 29.46000
- LogP: 1.88760
Benzenemethanol,5-fluoro-2-methoxy-a-methyl- Customs Data
- HS CODE:2909499000
- Customs Data:
China Customs Code:
2909499000Overview:
2909499000 Other ether alcohols and their halogenation\sulfonation\Nitrosative or nitrosative derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2909499000. ether-alcohols and their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:5.5%. General tariff:30.0%
Benzenemethanol,5-fluoro-2-methoxy-a-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM279692-5g |
1-(5-Fluoro-2-methoxyphenyl)ethanol |
878572-08-8 | 95% | 5g |
$453 | 2021-06-16 | |
| Chemenu | CM279692-5g |
1-(5-Fluoro-2-methoxyphenyl)ethanol |
878572-08-8 | 95% | 5g |
$453 | 2022-05-27 | |
| abcr | AB263674-1 g |
1-(5-Fluoro-2-methoxyphenyl)ethanol, 95%; . |
878572-08-8 | 95% | 1g |
€364.80 | 2023-04-27 | |
| abcr | AB263674-5 g |
1-(5-Fluoro-2-methoxyphenyl)ethanol, 95%; . |
878572-08-8 | 95% | 5g |
€1020.80 | 2023-04-27 | |
| Alichem | A019108943-1g |
1-(5-Fluoro-2-methoxyphenyl)ethanol |
878572-08-8 | 95% | 1g |
$194.93 | 2023-08-31 | |
| Alichem | A019108943-5g |
1-(5-Fluoro-2-methoxyphenyl)ethanol |
878572-08-8 | 95% | 5g |
$597.40 | 2023-08-31 | |
| eNovation Chemicals LLC | D491899-5g |
1-(5-Fluoro-2-methoxyphenyl)ethanol |
878572-08-8 | 95% | 5g |
$780 | 2024-08-03 | |
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | H32022-1g |
1-(5-Fluoro-2-methoxyphenyl)ethanol, 95% |
878572-08-8 | 95% | 1g |
¥2281.00 | 2023-02-25 | |
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | H32022-5g |
1-(5-Fluoro-2-methoxyphenyl)ethanol, 95% |
878572-08-8 | 95% | 5g |
¥7620.00 | 2023-02-25 | |
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | H32022-250mg |
1-(5-Fluoro-2-methoxyphenyl)ethanol, 95% |
878572-08-8 | 95% | 250mg |
¥830.00 | 2023-02-25 |
Benzenemethanol,5-fluoro-2-methoxy-a-methyl- Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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